2,3,7,8-Tetramethyltetrahydropyridazino(1,2-a)pyridazine-1,4,6,9-tetrone

• CAS No.: 5398-99-2
• Molecular Formula: C12H16N2O4
• Molecular Weight: 252.27 g/mol
• IUPAC Name: 2,3,7,8-tetramethyl-2,3,7,8-tetrahydropyridazino[1,2-a]pyridazine-1,4,6,9-tetrone
• InChI: InChI=1S/C12H16N2O4/c1-5-6(2)10(16)14-12(18)8(4)7(3)11(17)13(14)9(5)15/h5-8H,1-4H3
• InChI Key: YTTHTJXLGMDAOV-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(=O)N2C(=O)C(C(C(=O)N2C1=O)C)C)C

Description

2,3,7,8-Tetramethyltetrahydropyridazino(1,2-a)pyridazine-1,4,6,9-tetrone is a complex heterocyclic compound It is characterized by its unique structure, which includes multiple nitrogen atoms and a fused ring system

Preparation Methods

The synthesis of 2,3,7,8-Tetramethyltetrahydropyridazino(1,2-a)pyridazine-1,4,6,9-tetrone typically involves multiple steps. One common synthetic route includes the cyclization of appropriate precursors under specific conditions. The reaction conditions often involve the use of catalysts and solvents to facilitate the formation of the desired product. Industrial production methods may involve scaling up these reactions and optimizing conditions to ensure high yield and purity .

Chemical Reactions Analysis

2,3,7,8-Tetramethyltetrahydropyridazino(1,2-a)pyridazine-1,4,6,9-tetrone undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activities, such as antimicrobial or anticancer properties. In medicine, it could be explored for its therapeutic potential. Industrial applications might include its use in the development of new materials or as a catalyst in various chemical processes .

Mechanism of Action

The mechanism of action of 2,3,7,8-Tetramethyltetrahydropyridazino(1,2-a)pyridazine-1,4,6,9-tetrone involves its interaction with specific molecular targets. These interactions can lead to the modulation of various biological pathways. The exact molecular targets and pathways involved depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

2,3,7,8-Tetramethyltetrahydropyridazino(1,2-a)pyridazine-1,4,6,9-tetrone can be compared with other similar compounds, such as pyridazine and pyridazinone derivatives. These compounds share some structural similarities but differ in their specific functional groups and biological activities. The uniqueness of this compound lies in its specific ring structure and the presence of multiple nitrogen atoms, which contribute to its distinct chemical and biological properties .